Cas no 306730-44-9 (2-(5-Fluoro-2-methylanilino)methyl-6-methoxybenzenol)

• Product Name: 2-(5-Fluoro-2-methylanilino)methyl-6-methoxybenzenol
• CAS No: 306730-44-9
• CID: 4644946
• Update Time: 2025-10-29

2-(5-Fluoro-2-methylanilino)methyl-6-methoxybenzenol Chemical and Physical Properties

Names and Identifiers

• 2-[(5-FLUORO-2-METHYLANILINO)METHYL]-6-METHOXYBENZENOL
• 2-(5-Fluoro-2-methylanilino)methyl-6-methoxybenzenol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 2-(5-Fluoro-2-methylanilino)methyl-6-methoxybenzenol

Professional Introduction to Compound with CAS No. 306730-44-9 and Product Name: 2-(5-Fluoro-2-methylanilino)methyl-6-methoxybenzenol

The compound with the CAS number 306730-44-9 and the product name 2-(5-Fluoro-2-methylanilino)methyl-6-methoxybenzenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both fluoro and methoxy substituents in its molecular framework enhances its pharmacological properties, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of fluoro-substituted aromatic compounds in the development of novel therapeutic agents. The introduction of a fluorine atom at the 5-position of the aniline ring in this compound contributes to its enhanced metabolic stability and improved binding affinity to biological targets. This feature is particularly crucial in drug design, as it can lead to increased efficacy and reduced side effects. The methyl group at the 2-position of the aniline moiety further modulates the electronic properties of the molecule, influencing its interactions with enzymes and receptors.

The 6-methoxybenzenol component of the compound adds another layer of complexity, contributing to its overall solubility and bioavailability. Methoxy groups are well-known for their ability to enhance lipophilicity while maintaining water solubility, which is a critical factor in drug formulation. This balance is essential for ensuring that the compound can be effectively absorbed and distributed throughout the body, thereby maximizing its therapeutic potential.

In the context of current research, this compound has been investigated for its potential role in addressing various therapeutic challenges. For instance, studies have explored its interactions with enzymes involved in inflammation and pain pathways. The fluoro and methoxy substituents are particularly interesting in this regard, as they can influence the compound's ability to modulate these pathways effectively. Preliminary findings suggest that this compound may exhibit anti-inflammatory properties, making it a valuable candidate for further development in this area.

Moreover, the structural motif of 2-(5-Fluoro-2-methylanilino)methyl-6-methoxybenzenol has been examined for its potential applications in oncology research. The combination of aniline and benzene derivatives with fluorine substitution has shown promise in targeting specific cancer-related pathways. The ability of this compound to interact with key enzymes and receptors involved in cancer cell proliferation has been a focus of recent investigations. These studies have provided valuable insights into its mechanism of action and have laid the groundwork for further preclinical and clinical evaluations.

The synthesis and characterization of this compound have also contributed to advancements in synthetic methodologies. The development of efficient synthetic routes for complex aromatic structures like this one has been a significant challenge in pharmaceutical chemistry. However, recent innovations in synthetic techniques have made it possible to produce such compounds with high purity and yield. These advancements not only facilitate the production of this specific compound but also provide a framework for synthesizing other structurally related molecules.

From a regulatory perspective, ensuring compliance with quality standards is paramount when developing new pharmaceutical compounds. The rigorous testing and characterization required for compounds like 2-(5-Fluoro-2-methylanilino)methyl-6-methoxybenzenol are essential to guarantee their safety and efficacy before they can be considered for clinical use. This includes evaluating their stability, toxicity profiles, and pharmacokinetic properties. Such comprehensive assessments are crucial for advancing drug candidates through the development pipeline.

The role of computational chemistry in understanding the properties of this compound cannot be overstated. Advanced computational methods have enabled researchers to predict how different structural modifications will affect its biological activity. These predictions are invaluable for guiding experimental efforts and optimizing drug design. By leveraging computational tools, scientists can accelerate the discovery process and identify promising candidates more efficiently.

In conclusion, 2-(5-Fluoro-2-methylanilino)methyl-6-methoxybenzenol (CAS No. 306730-44-9) represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with recent findings from various research areas, underscore its potential as a therapeutic agent. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.